3-((4-(Acetamido)phenyl)azo)-5-amino-4-hydroxy-6-((4-(2-(4-((4-methoxyphenyl)azo)-2-sulphophenyl)vinyl)-3-sulphophenyl)azo)naphthalene-2,7-disulphonic acid, ammonium sodium salt

• CAS No.: 83232-38-6
• Molecular Formula: C39H36N10Na2O15S4
• Molecular Weight: 1059.0 g/mol
• IUPAC Name: diazanium;disodium;3-[(4-acetamidophenyl)diazenyl]-5-amino-4-hydroxy-6-[[4-[(E)-2-[4-[(4-methoxyphenyl)diazenyl]-2-sulfonatophenyl]ethenyl]-3-sulfonatophenyl]diazenyl]naphthalene-2,7-disulfonate
• InChI: InChI=1S/C39H32N8O15S4.2H3N.2Na/c1-21(48)41-25-9-11-26(12-10-25)43-47-38-34(66(59,60)61)18-24-17-33(65(56,57)58)37(36(40)35(24)39(38)49)46-45-29-8-6-23(32(20-29)64(53,54)55)4-3-22-5-7-28(19-31(22)63(50,51)52)44-42-27-13-15-30(62-2)16-14-27;;;;/h3-20,49H,40H2,1-2H3,(H,41,48)(H,50,51,52)(H,53,54,55)(H,56,57,58)(H,59,60,61);2*1H3;;/q;;;2*+1/p-2/b4-3+,44-42?,46-45?,47-43?
• InChI Key: SVWJNOPTFFHNJH-ALFUKTBASA-L
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)N=NC2=C(C3=C(C(=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])N=NC4=CC(=C(C=C4)/C=C/C5=C(C=C(C=C5)N=NC6=CC=C(C=C6)OC)S(=O)(=O)[O-])S(=O)(=O)[O-])N)O.[NH4+].[NH4+].[Na+].[Na+]
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)N=NC2=C(C3=C(C(=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])N=NC4=CC(=C(C=C4)C=CC5=C(C=C(C=C5)N=NC6=CC=C(C=C6)OC)S(=O)(=O)[O-])S(=O)(=O)[O-])N)O.[NH4+].[NH4+].[Na+].[Na+]

Description

EINECS 280-271-1: is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is known for its various applications in different fields, including chemistry, biology, medicine, and industry.

Chemical Reactions Analysis

EINECS 280-271-1 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another, often using reagents like halogens or alkylating agents.

Common reagents and conditions used in these reactions vary depending on the specific reaction and desired products. Major products formed from these reactions include various derivatives and intermediates that are used in further chemical processes .

Scientific Research Applications

EINECS 280-271-1 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions and processes.

Biology: Employed in biochemical assays and studies to understand biological mechanisms and pathways.

Medicine: Utilized in the development of pharmaceuticals and therapeutic agents.

Industry: Applied in the production of various industrial chemicals and materials

Mechanism of Action

The mechanism of action of EINECS 280-271-1 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, altering their structure and function. This interaction can lead to various biochemical and physiological changes, depending on the specific application and context .

Comparison with Similar Compounds

EINECS 280-271-1 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include:

EINECS 271-090-9: Known for its use in similar applications but with different chemical properties.

EINECS 249-079-5: Another compound with comparable applications but distinct molecular structure and reactivity.

The uniqueness of EINECS 280-271-1 lies in its specific chemical properties and the range of applications it supports, making it a valuable compound in various scientific and industrial fields .